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Compound of Interest

Compound Name: 12-Acetoxyganoderic acid D

Cat. No.: B15612620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Ganoderic Acid H. The information presented herein is intended to

support research and development efforts in the fields of pharmacology and medicinal

chemistry. For clarity, this document will refer to the compound as Ganoderic Acid H, though it

is sometimes referred to in commercial contexts as 12-Acetoxyganoderic acid D.

Chemical Structure and Properties
Ganoderic Acid H is a highly oxygenated lanostane-type triterpenoid isolated from the

medicinal mushroom Ganoderma lucidum. Its complex structure is characterized by a

pentacyclic triterpene skeleton with multiple functional groups, which contribute to its biological

activities.

Table 1: Chemical Identifiers and Properties of Ganoderic Acid H
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Property Value Reference(s)

IUPAC Name

6-(12-acetyloxy-3-hydroxy-

4,4,10,13,14-pentamethyl-

7,11,15-trioxo-

1,2,3,5,6,12,16,17-

octahydrocyclopenta[a]phenan

thren-17-yl)-2-methyl-4-

oxoheptanoic acid

[1]

Synonyms
Ganoderic acid C, 12-

Acetoxyganoderic acid D
[2]

CAS Number 98665-19-1 [2]

Molecular Formula C₃₂H₄₄O₉ [1]

Molecular Weight 572.7 g/mol [1]

Physical Description
White to beige crystalline

solid/powder.
[2]

Melting Point
Not specified in the available

literature.

Solubility
Soluble in Dimethyl sulfoxide

(DMSO).
[3]

λmax 255 nm [4]

SMILES

CC(CC(=O)CC(C)C(=O)O)C1

CC(=O)C2(C1(C(C(=O)C3=C2

C(=O)CC4C3(CCC(C4(C)C)O)

C)OC(=O)C)C)C

[1]

InChI Key
YCXUCEXEMJPDRZ-

UHFFFAOYSA-N
[1]

Table 2: Spectroscopic Data for Ganoderic Acid H
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Spectroscopic Data Details Reference(s)

¹H NMR

Specific peak assignments are

not fully detailed in the

available literature but are

used for identification in

conjunction with other

ganoderic acids.

[5]

Mass Spectrometry

Identification is confirmed

through mass spectrometry,

often in combination with liquid

chromatography (LC-MS).

[6][7]

Biological Activities and Signaling Pathways
Ganoderic Acid H has been shown to exhibit a range of biological activities, making it a

compound of interest for therapeutic development.

Table 3: Summary of Biological Activities of Ganoderic Acid H
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Activity Description
IC₅₀/Effective
Concentration

Reference(s)

Anti-cancer

Suppresses growth,

colony formation, and

invasive behavior of

MDA-MB-231 breast

cancer cells.

Concentration-

dependent
[4]

Antiviral
Inhibits HIV-1

protease.
200 µM [4]

Enzyme Inhibition

Inhibits angiotensin-

converting enzyme

(ACE).

26 µM [4]

Antinociceptive

Inhibits acetic acid-

induced writhing in

mice.

1, 3, and 5 mg/kg (in

vivo)
[4]

Mechanism of Action: Modulation of AP-1 and NF-κB
Signaling
A key mechanism through which Ganoderic Acid H exerts its anti-cancer effects is by

modulating the activity of transcription factors AP-1 (Activator Protein-1) and NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells).[8] These signaling pathways are

crucial regulators of cellular processes such as proliferation, invasion, and apoptosis. In many

cancers, these pathways are constitutively active, promoting tumor growth and metastasis.

Ganoderic Acid H has been shown to inhibit these pathways, leading to the downregulation of

genes involved in cancer progression.[8]
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Ganoderic Acid H Signaling Pathway

Experimental Protocols
The following section outlines general methodologies for the isolation, purification, and analysis

of Ganoderic Acid H, based on established procedures for ganoderic acids.

Isolation and Purification of Ganoderic Acid H
Ganoderic Acid H is typically isolated from the fruiting bodies of Ganoderma lucidum. The

process involves solvent extraction followed by chromatographic purification.
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Isolation and Purification Workflow

Protocol Outline:
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Extraction: The dried and powdered fruiting bodies of G. lucidum are extracted with 95%

ethanol at elevated temperatures (e.g., 80°C) multiple times to ensure a high yield.[6]

Concentration: The resulting ethanol extracts are combined and concentrated under reduced

pressure using a rotary evaporator to yield a crude extract.[6]

Column Chromatography: The crude extract is subjected to silica gel column

chromatography, eluting with a gradient of chloroform and acetone.[6]

Reversed-Phase HPLC: Fractions containing Ganoderic Acid H are further purified by

reversed-phase high-performance liquid chromatography (HPLC) on a C18 column using a

water/methanol or acetonitrile/acetic acid gradient.[5][6]

Structural Elucidation: The purity and structure of the isolated compound are confirmed by

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[6]

Analytical Methodology: LC-MS
Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for the

identification and quantification of Ganoderic Acid H in complex mixtures.

Chromatographic Separation: A C18 column is typically used with a gradient solvent system,

such as acetonitrile and 0.1% aqueous acetic acid.[6]

Mass Spectrometry Detection: Mass spectrometry, often with electrospray ionization (ESI) or

atmospheric pressure chemical ionization (APCI), is used for detection. In negative ion

mode, Ganoderic Acid H will typically show a deprotonated molecule [M-H]⁻.[7]

Biological Assay Protocol: Anti-Invasion Assay (Boyden
Chamber Assay)
This protocol provides a general framework for assessing the anti-invasive properties of

Ganoderic Acid H on cancer cells.

Cell Culture: Culture MDA-MB-231 breast cancer cells in an appropriate medium.
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Chamber Preparation: Use a Boyden chamber with a porous membrane (e.g., 8 µm pores)

coated with a basement membrane extract (e.g., Matrigel).

Cell Seeding: Seed the cancer cells in the upper chamber in a serum-free medium

containing various concentrations of Ganoderic Acid H.

Chemoattractant: Add a medium containing a chemoattractant (e.g., fetal bovine serum) to

the lower chamber.

Incubation: Incubate the chamber for a sufficient time (e.g., 24-48 hours) to allow for cell

invasion.

Analysis: Remove non-invading cells from the upper surface of the membrane. Fix and stain

the invading cells on the lower surface.

Quantification: Count the number of invading cells under a microscope. A reduction in the

number of stained cells in the Ganoderic Acid H-treated groups compared to the control

indicates an anti-invasive effect.

Conclusion
Ganoderic Acid H is a promising bioactive triterpenoid from Ganoderma lucidum with

demonstrated anti-cancer, antiviral, and enzyme-inhibitory activities. Its mechanism of action,

particularly the modulation of the AP-1 and NF-κB signaling pathways, provides a strong

rationale for its further investigation as a potential therapeutic agent. The experimental

protocols outlined in this guide offer a foundation for researchers to isolate, identify, and

evaluate the biological effects of this compound. Further studies are warranted to fully elucidate

its therapeutic potential and to establish a more comprehensive profile of its physical and

chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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